Cas no 304481-46-7 (N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide)

• Product Name: N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide
• CAS No: 304481-46-7
• MF: C₂₂H₁₈N₄O₆
• MW: 434.401525020599
• CID: 1442825
• PubChem ID: 135458704
• Update Time: 2025-04-20

N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide
• ZINC02743088
• AC1NSD95
• SureCN13186578
• ARONIS018027
• MolPort-001-028-674
• NSC727413
• STK078563
• AKOS000485192
• MCULE-2455174352
• NSC-727413
• ZINC02743088; AC1NSD95; SureCN13186578; ARONIS018027; MolPort-001-028-674; NSC727413; STK078563; AKOS000485192; MCULE-2455174352; NSC-727413;
• N',N''-[benzene-1,4-diyldi(E)methylylidene]bis(3,4-dihydroxybenzohydrazide)
• N'~1~-[(E)-1-(4-{[(E)-2-(3,4-DIHYDROXYBENZOYL)HYDRAZONO]METHYL}PHENYL)METHYLIDENE]-3,4-DIHYDROXYBENZOHYDRAZIDE
• N-[(E)-[4-[(E)-[(3,4-dihydroxybenzoyl)hydrazinylidene]methyl]phenyl]methylideneamino]-3,4-dihydroxybenzamide
• SCHEMBL13186578
• 304481-46-7
• SR-01000204381
• SR-01000204381-1

• Inchi： 1S/C22H18N4O6/c27-17-7-5-15(9-19(17)29)21(31)25-23-11-13-1-2-14(4-3-13)12-24-26-22(32)16-6-8-18(28)20(30)10-16/h1-12,27-30H,(H,25,31)(H,26,32)/b23-11+,24-12+
• InChI Key： YIIUHSDZCIHNSR-ASIDMNOUSA-N
• SMILES： OC1=C(C=CC(C(N/N=C/C2C=CC(/C=N/NC(C3C=CC(=C(C=3)O)O)=O)=CC=2)=O)=C1)O

Computed Properties

• Exact Mass: 434.12274
• Monoisotopic Mass: 434.12263431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 156.86